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Compound of Interest

Compound Name: 1,3-Dimethyladamantane

Cat. No.: B135411

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core chemical properties and

structural characteristics of 1,3-Dimethyladamantane. The information is intended to support
research, development, and application activities involving this compound, which serves as a
crucial intermediate in the synthesis of pharmaceuticals such as Memantine Hydrochloride.[1]

[21E31[41[5]

Chemical and Physical Properties

1,3-Dimethyladamantane is a dimethylated derivative of adamantane, a polycyclic alkane.[6]
[7] It is recognized for its unique cage-like structure, which imparts notable chemical and
physical characteristics.[8] At room temperature, it exists as a clear, colorless liquid or a solid in
crystalline form.[1][8][9] It is a stable compound but is incompatible with strong oxidizing agents
and is flammable.[1][7]

The key quantitative properties of 1,3-Dimethyladamantane are summarized in the table
below for easy reference and comparison.
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Property Value Source(s)
Molecular Formula Ci2H20 [61[81I9]
Molecular Weight 164.29 g/mol [61[81[9]
Density 0.886 g/mL at 25 °C [110719]
Boiling Point 201.5°C [1]

Melting Point -30°C [1]

Flash Point 53 °C (127.4 °F) - closed cup 9]
Refractive Index n20/D 1.478 (1107191

Insoluble in water; Soluble in
Solubility non-polar organic solvents like  [8]

hexane or toluene.[8]

CAS Number 702-79-4 [6][9][10]

Chemical Structure

The structure of 1,3-Dimethyladamantane is characterized by the rigid, tricyclic adamantane
core with two methyl groups attached at the tertiary carbon positions 1 and 3. This unique,
diamondoid structure contributes to its high stability.[11] The IUPAC name for this compound is
1,3-dimethyltricyclo[3.3.1.13,”]decane.[9][10]

Caption: Chemical structure of 1,3-Dimethyladamantane.

Experimental Protocols

Detailed methodologies for the synthesis and key reactions involving 1,3-
Dimethyladamantane are crucial for its application in research and development.

A documented method for preparing 1,3-Dimethyladamantane involves the rearrangement of
perhydroacenaphthene.[2]

e Reactants: Perhydroacenaphthene (raw material), anhydrous aluminum trichloride (catalyst),
and a small amount of water.[2]
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e Procedure:

o Perhydroacenaphthene and anhydrous aluminum trichloride are added to a reaction
vessel.[2]

o The mixture is heated to a temperature of 80-100 °C.[2]

o A small amount of water is continuously dripped into the reaction mixture to initiate and
sustain the rearrangement reaction.[2]

o Upon completion, the aluminum trichloride catalyst is removed, yielding the crude 1,3-
Dimethyladamantane product.[2]

o The crude product is then purified by rectification to obtain the final 1,3-
Dimethyladamantane.[2]

1,3-Dimethyladamantane is a key starting material for the synthesis of Memantine
Hydrochloride, a drug used for the treatment of Alzheimer's disease.[3][4][5][12] A simple, two-
step procedure has been developed for this synthesis.[3][4]

o Step 1: Synthesis of N-Formyl-1-amino-3,5-dimethyl-adamantane

[¢]

1,3-Dimethyl-adamantane is slowly added to nitric acid at 20-25 °C with stirring.[12]

[¢]

Formamide is then added to the mixture.[12]

[e]

The mixture is heated to 85 °C for 2 hours.[12]

o

After cooling, the reaction mixture is added to ice-cold water and extracted with
dichloromethane to yield N-formyl-1-amino-3,5-dimethyl-adamantane.[12]

e Step 2: Hydrolysis to Memantine Hydrochloride

o A mixture of water, 36% hydrochloric acid, and N-formyl-1-amino-3,5-dimethyl-
adamantane is stirred and heated to reflux for 1 hour.[12]

o The reaction mixture is concentrated, and n-hexane is added, followed by heating to
reflux.[12]
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o Upon cooling, a white solid of Memantine Hydrochloride separates.[12]

The following diagram illustrates the workflow for this synthesis.

Step 1: Formation of N-Formy! Intermediate Step 2: Hydrolysis to Memantine HCI

Add to Nitric Acid
(20-25°C, 1 hr)

Click to download full resolution via product page
Caption: Workflow for the synthesis of Memantine HCI.

e C-H Insertion Reaction: 1,3-Dimethyladamantane undergoes a C-H insertion reaction with
phenylchlorocarbene.[7][9]

o Oxidation: It reacts with molecular oxygen in the presence of N-hydroxyphthalimide and
cobalt salts to produce 3,5-dimethyladamantan-1-ol and 5,7-dimethyladamantane-1,3-diol.[7]

[°]

Spectroscopic Data

Various spectroscopic data for 1,3-Dimethyladamantane are available in public and
commercial databases, which are essential for its characterization. This includes:

H NMR Spectra[6][13][14]

13C NMR Spectra[15][16]

Mass Spectrometry (Electron lonization)[10][17]

Infrared (IR) Spectroscopy[10][18][19]

Biological and Pharmaceutical Relevance

The primary significance of 1,3-Dimethyladamantane in the pharmaceutical industry is its role
as a precursor to Memantine.[1][7] Memantine is used in the treatment of moderate to severe

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://pubs.acs.org/doi/10.1021/acsomega.0c01589
https://www.benchchem.com/product/b135411?utm_src=pdf-body-img
https://www.benchchem.com/product/b135411?utm_src=pdf-body
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4335302.htm
https://www.sigmaaldrich.com/HK/zh/product/aldrich/187836
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4335302.htm
https://www.sigmaaldrich.com/HK/zh/product/aldrich/187836
https://www.benchchem.com/product/b135411?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/1_3-Dimethyladamantane
https://www.chemicalbook.com/SpectrumEN_702-79-4_1HNMR.htm
https://spectrabase.com/spectrum/CNBJyZ6UTR9
https://kbfi.ee/pehk/1971/OMR%201971%20-%20Pehk%20-%2013C%20NMR%20spectra%20of%20adamantane%20der%20(1).pdf
https://www.pharmaffiliates.com/en/702-79-4-1-3-dimethyladamantane-pa1315580.html
https://webbook.nist.gov/cgi/cbook.cgi?ID=702-79-4
https://webbook.nist.gov/cgi/cbook.cgi?ID=C702794&Mask=200
https://webbook.nist.gov/cgi/cbook.cgi?ID=702-79-4
https://spectrabase.com/spectrum/IVvSMvnFzvS
https://www.chemicalbook.com/SpectrumEN_702-79-4_FT_IR.htm
https://www.benchchem.com/product/b135411?utm_src=pdf-body
http://www.extendabio.com/pro_detail_en/id/16.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4335302.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b135411?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Alzheimer's disease.[3][4][5] The adamantane cage structure is lipophilic, which allows its
derivatives to interact with biological membranes and hydrophobic protein fragments.[20] The
methyl groups at the 1 and 3 positions can influence the biological activity of the compound.[8]
There is also research interest in its potential as a ligand in materials science.[8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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